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Compound of Interest

(Bromomethylene)dimethyliminium
Compound Name:
bromide

Cat. No.: B1589413

Introduction: (Bromomethylene)dimethyliminium bromide, a member of the Vilsmeier
reagent family, is a highly reactive electrophilic salt.[1] Its significance in modern organic
synthesis stems from the potent electrophilicity of its iminium cation, [BrCH=N(CHs)2]*, which
renders it an effective agent for various chemical transformations, including the bromination of
alcohols and other nucleophilic substitutions.[1] However, the very reactivity that makes this
reagent valuable also necessitates stringent handling and storage procedures. This guide
provides a comprehensive framework for researchers, scientists, and drug development
professionals to use (Bromomethylene)dimethyliminium bromide safely and effectively,
ensuring both experimental integrity and personnel safety. The protocols herein are designed to
be self-validating by explaining the chemical principles that underpin each procedural step.

Reagent Profile and Physicochemical Properties

A thorough understanding of the reagent's fundamental properties is the first step toward safe
handling. The data below has been consolidated from various supplier and database sources.
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Property

Value

Source(s)

Chemical Name

(Bromomethylene)dimethylimin

ium bromide

[2]

DIMETHYLBROMOMETHYLE

Synonyms NEAMMONIUM BROMIDE 5114
CAS Number 24774-61-6 [2]14115]
Molecular Formula CsH7BrzN [2][4]
Molecular Weight 216.90 g/mol [2][5]
Appearance Solid

Melting Point 148-153 °C (lit.) [41[6]

SMILES String

[Br-].C[N+](C)=C\Br

Hazard Identification and Safety Precautions

(Bromomethylene)dimethyliminium bromide is a hazardous substance that poses multiple

risks upon exposure. Adherence to safety protocols is not merely recommended; it is

mandatory.
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Hazard Information

Details

Source(s)

GHS Pictogram

GHSO07 (Exclamation Mark)

[5]

Signal Word

Warning

[5]

Hazard Statements

H302+H312+H332: Harmful if
swallowed, in contact with skin
or if inhaledH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[5]

Precautionary Codes

P261, P280, P301+P312,
P302+P352+P312,
P304+P340+P312,
P305+P351+P338

Hazard Class

Acute Toxicity 4 (Oral, Dermal,
Inhalation); Skin Irritant 2; Eye

Irritant 2

Required Personal Protective Equipment (PPE)

The causality for requiring specific PPE is directly linked to the reagent's hazard profile.

o Eye Protection: Chemical safety goggles are mandatory. The reagent is a serious eye irritant

(H319), and direct contact can cause significant damage.

e Hand Protection: Wear nitrile or neoprene gloves. The reagent is harmful in contact with skin
(H312) and causes skin irritation (H315). Always check the breakthrough time of the gloves

for the solvents being used in the procedure.

o Respiratory Protection: All handling of the solid must be performed in a certified chemical

fume hood or a glovebox.[7] If there is any risk of aerosolization outside of these controls, a

NIOSH-approved N95 dust mask or a respirator with a particulate filter is required to mitigate
the risk of respiratory tract irritation (H335) and acute toxicity from inhalation (H332).

» Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.
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Protocols for Safe Handling

The high electrophilicity of the iminium ion makes it extremely sensitive to moisture. This is the
central principle governing all handling procedures.

The Principle of an Inert Environment

The carbon-nitrogen double bond in the dimethyliminium cation is highly polarized, creating a
significantly electron-deficient carbon atom.[1] This site is exceptionally susceptible to
nucleophilic attack by atmospheric water. This hydrolysis reaction decomposes the reagent,
typically yielding dimethylformamide (DMF) and hydrogen bromide, which compromises
reagent activity and can lead to inconsistent experimental results. Therefore, all manipulations
must be performed under anhydrous conditions using an inert atmosphere (e.g., Argon or
Nitrogen). This is a standard precaution for highly reactive organometallic and iminium salt
reagents, such as Eschenmoser's salt.[8]

Step-by-Step Protocol for Weighing and Dispensing

This protocol is designed to prevent atmospheric exposure.

o Preparation: Move the sealed reagent container from cold storage to a desiccator at room
temperature. Allow at least 60 minutes for the container to equilibrate. This crucial step
prevents atmospheric moisture from condensing on the cold container surface upon opening.

 Inert Atmosphere Transfer: Transfer the equilibrated, sealed container into an inert
atmosphere glovebox.

» Dispensing: Open the container inside the glovebox. Using a clean, dry, non-metallic (Teflon
or glass) spatula, promptly weigh the desired amount of the solid into a tared, oven-dried
glass vial or directly into the reaction vessel.

o Sealing: Tightly seal the weighing vessel or reaction flask with a septum or ground glass
stopper before removing it from the glovebox. Secure the seal with paraffin film or a joint clip.

e Reagent Storage: Immediately and tightly reseal the main reagent container. Purge the
headspace with inert gas if possible before closing. Return the container to its designated
cold storage location.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1589413
https://pdf.benchchem.com/15471/Technical_Support_Center_Synthesis_and_Application_of_Eschenmoser_s_Salt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage Area

Reagent in Cold Storage

Prevent
ondensation

Equilibrate to RT
in Desiccator

Transfer to
Inert Env.

Inert Atmosphere SGlovebox)

Weigh Reagent

:

Transfer to Reaction Vessel

;

Seal Vessel

A

Reseal Stock Bottle

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Chemical Spill

Contain with inert material
(No Dust!)
Clean up

Decontaminate Area
& Dispose of Waste

Evacuate Area
Alert EHS

Report Incident

Personnel Exposure

Incident Occurs

Exposure

Seek Medical
Attention

Remove from exposure
Provide first aid

Assess Severity
& Type

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Storage of (Bromomethylene)dimethyliminium bromide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1589413#handling-and-storage-
procedures-for-bromomethylene-dimethyliminium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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